Cas no 2171803-64-6 (1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclopropane-1-carboxylic acid
• CAS No: 2171803-64-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6592818
• PubChem ID: 165515303
• Update Time: 2025-05-30

1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclopropane-1-carboxylic acid
• 1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}cyclopropane-1-carboxylic acid
• EN300-1503950
• 2171803-64-6

• Inchi： 1S/C24H26N2O6/c27-21(26-24(10-11-24)22(28)29)9-13-31-14-12-25-23(30)32-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： XGJRWCFJILUUDG-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclopropane-1-carboxylic acid

Introduction to 1-{3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]propanamido}cyclopropane-1-carboxylic Acid (CAS No. 2171803-64-6)

1-{3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]propanamido}cyclopropane-1-carboxylic acid, commonly referred to by its CAS number 2171803-64-6, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanamido chain. The integration of these functional groups makes it a versatile molecule with potential uses in drug delivery systems, peptide synthesis, and other advanced chemical processes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. The Fmoc group, derived from 9H-fluoren-9-ylmethanol, is a well-known protecting group in peptide chemistry. Its introduction into the molecule is achieved through a series of nucleophilic substitutions and coupling reactions. The cyclopropane ring, another critical component of this compound, is formed via a ring-closing reaction under specific conditions to ensure stability and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique pharmacokinetic properties. The presence of the cyclopropane ring in this compound contributes to its stability and bioavailability, making it an attractive candidate for drug development. Additionally, the Fmoc group plays a crucial role in controlling the reactivity of the molecule during synthesis, enabling precise manipulation of its functional groups.

In terms of applications, this compound has shown promise in peptide synthesis as a protecting agent. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild acidic conditions. This property makes it ideal for constructing complex peptides with high sequence fidelity. Furthermore, the propanamido chain provides additional functionality, allowing for further modifications and conjugations in downstream processes.

Recent advancements in chemical biology have also explored the use of this compound as a building block for constructing macrocycles and other complex architectures. Its unique combination of functional groups enables the formation of stable macrocyclic structures with potential applications in drug delivery and molecular recognition.

The structural complexity of this compound necessitates careful characterization using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are essential for confirming the purity and identity of the compound during synthesis and quality control.

In conclusion, 1-{3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]propanamido}cyclopropane-1-carboxylic acid (CAS No. 2171803-64-6) is a multifaceted organic compound with significant potential in various chemical and pharmaceutical applications. Its unique structure, combining a cyclopropane ring, Fmoc group, and propanamido chain, positions it as a valuable tool in modern chemical research and development.